Cas no 56927-95-8 (Propanol,(2,4-dichlorophenoxy)- (9CI))

Propanol,(2,4-dichlorophenoxy)- (9CI) structure
56927-95-8 structure
Product Name:Propanol,(2,4-dichlorophenoxy)- (9CI)
CAS No:56927-95-8
MF:C9H10Cl2O2
MW:221.080501079559
CID:376264
PubChem ID:235019
Update Time:2025-04-19

Propanol,(2,4-dichlorophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanol,(2,4-dichlorophenoxy)- (9CI)
    • (2,4-dichlorophenoxy)propanol
    • 3-(2,4-dichlorophenoxy)propan-1-ol
    • 1-(2,4-dichlorophenoxy)propan-1-ol
    • SCHEMBL8794130
    • AKOS005363248
    • 3-(2,4-Dichlorophenoxy)-1-propanol
    • DTXSID80205475
    • NSC-35955
    • NSC35955
    • 60222-57-3
    • 56927-95-8
    • EINECS 260-447-4
    • PQKHFUJBBDCBMX-UHFFFAOYSA-N
    • Inchi: 1S/C9H10Cl2O2/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6,12H,1,4-5H2
    • InChI Key: PQKHFUJBBDCBMX-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1OCCCO)Cl

Computed Properties

  • Exact Mass: 220.0059
  • Monoisotopic Mass: 220.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46
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